Cas no 313376-61-3 (Morpholine,4-[2-nitro-5-[4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl]phenyl]-)

• Product Name: Morpholine,4-[2-nitro-5-[4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl]phenyl]-
• CAS No: 313376-61-3
• MF: C₂₁H₂₂F₃N₅O₅
• MW: 481.425095081329
• CID: 1446928
• Update Time: 2024-08-25

Morpholine,4-[2-nitro-5-[4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[2-nitro-5-[4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl]phenyl]-
• 4-[2-nitro-5-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]phenyl]morpholine
• Morpholine, 4-[2-nitro-5-[4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl]phenyl]-

• Inchi： 1S/C21H22F3N5O5/c22-21(23,24)15-1-3-17(20(13-15)29(32)33)26-7-5-25(6-8-26)16-2-4-18(28(30)31)19(14-16)27-9-11-34-12-10-27/h1-4,13-14H,5-12H2
• InChI Key： BWOZICBKQSLGMC-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3CCN(C4=CC=C(C(F)(F)F)C=C4[N+]([O-])=O)CC3)=CC=C2[N+]([O-])=O)CCOCC1

Computed Properties

• Exact Mass: 481.15746

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 664.2±55.0 °C(Predicted)
• PSA: 105.23
• pka: 2.55±0.40(Predicted)